Cas no 2227272-88-8 (2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1))

• Product Name: 2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1)
• CAS No: 2227272-88-8
• MF: C₉H₁₁Cl₂NO₂
• MW: 236.095140695572
• CID: 5164680
• Update Time: 2025-08-03

2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C9H10ClNO2.ClH/c1-13-9(12)5-7-3-2-4-8(6-10)11-7;/h2-4H,5-6H2,1H3;1H
• InChI Key： NNFUNWFONUOWMI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(CCl)=N1)C(=O)OC.Cl

Additional information on 2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1)

Introduction to 2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1), with the CAS number 2227272-88-8, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a chloromethyl group and a methyl ester moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The hydrochloride (1:1) form of this compound indicates that it is salted with hydrochloric acid, which enhances its solubility in aqueous solutions. This property is particularly advantageous in pharmaceutical formulations where solubility plays a critical role in drug delivery and bioavailability. The compound's ability to form stable salts also contributes to its stability during storage and transportation, making it a reliable reagent in laboratory settings.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. 2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1) has emerged as a promising candidate in this regard due to its structural similarity to known bioactive pyridine derivatives. Researchers have been exploring its potential as a precursor in the synthesis of small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The chloromethyl group serves as a reactive handle for further functionalization, allowing chemists to introduce additional moieties such as amines or thiols to create more complex structures. This flexibility is particularly useful in drug discovery pipelines where lead optimization often requires iterative modifications to improve potency and selectivity.

Recent studies have highlighted the role of pyridine derivatives in modulating protein-protein interactions and enzyme activity. For instance, researchers have demonstrated that certain pyridine-based compounds can inhibit kinases and phosphatases, which are key players in cellular signaling cascades. The structural motif present in 2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1) suggests that it may exhibit similar inhibitory effects on relevant targets.

The synthesis of this compound typically involves multi-step organic reactions starting from readily available pyridine precursors. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups with high efficiency. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process environmentally sustainable.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit promising properties in vitro. For example, some analogs have demonstrated inhibitory effects on certain cancer cell lines by interfering with critical signaling pathways. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, these initial findings are encouraging for future drug development efforts.

The pharmaceutical industry has always been keen on exploring novel chemical entities that can address unmet medical needs. 2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1) represents an example of how structurally unique compounds can serve as valuable building blocks for next-generation therapeutics. Its combination of reactivity and biological relevance positions it as a compound of significant interest for both academic researchers and industrial scientists.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. Compounds like 2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1) play a crucial role in this process by providing starting points for the development of innovative drugs. The ongoing research in this area underscores the importance of investing in fundamental chemical biology studies to uncover new therapeutic opportunities.

The future prospects for this compound are bright given its structural versatility and potential biological applications. Continued investigation into its pharmacological properties will likely uncover new uses and expand its utility in drug discovery programs. As synthetic chemistry advances further into the realm of precision molecular design, compounds like 2-Pyridineacetic acid, 6-(chloromethyl)-, methyl ester, hydrochloride (1:1) will continue to be at the forefront of innovation.